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Get Quote

The table below summarizes the core information about Cymarin for quick reference.

Property Description

CAS Number 508-77-0 [1] [2]

Molecular
Formula

C({30})H({44})O(_9) [1] [2]

Molecular Weight 548.66 g/mol [1] [2]

Chemical Class Cardiac glycoside / Cardiotonic steroid [1] [2]

Primary
Mechanism

Inhibition of Na+/K+ ATPase [1] [2]

Key Anticancer
Activities

Cytotoxicity, apoptosis induction, inhibition of cancer cell proliferation and

angiogenesis (formation of new blood vessels to support tumor growth) [1] [3]

Cymarin in Research: Experimental Insights

Cymarin has demonstrated significant bioactivity in various experimental models, particularly in cancer

research.
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Cytotoxicity and Antitumor Activity

A 2025 phytochemical study on Adonis amurensis isolated 24 cardiac glycosides, including Cymarin (listed

as compound 11) [4]. All compounds were evaluated for cytotoxicity against a panel of human cancer cell

lines. The study reported that the isolated cardiac glycosides showed potent cytotoxic activity, with

IC(_{50}) values ranging from 0.02 to 2.89 μM [4]. This confirms Cymarin's potential as a potent

antitumor agent.

Anti-Angiogenic Activity

Angiogenesis, the formation of new blood vessels, is a critical process in tumor growth and metastasis. An

earlier study used an antiangiogenic activity-guided fractionation of a methanol extract of Adonis

amurensis, which led to the identification of Cymarin and related compounds [3]. The research focused on

the inhibition of tube-like structure formation in Human Umbilical Venous Endothelial (HUVE) cells, a

standard model for assessing antiangiogenic potential. The study confirmed the contribution of Cymarin to

this activity [3].

Experimental Workflow for Anti-Angiogenic Activity

The following diagram outlines the key experimental steps used to isolate Cymarin and validate its

antiangiogenic activity from Adonis amurensis.
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Experimental workflow for isolating cymarin and testing its antiangiogenic activity [3].

Mechanism of Action in Cancer Signaling

Cardiac glycosides like Cymarin exert multifaceted anticancer effects beyond simple Na+/K+ ATPase

inhibition. They modulate several key survival and metastatic signaling pathways within cancer cells [4].
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Inhibition of Key Signaling Pathways

Biological Consequences
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Multifaceted anticancer mechanisms of cardiac glycosides like cymarin [4].

Research Implications and Considerations

The potent activity of Cymarin and other cardiac glycosides positions them as promising candidates for

anticancer drug discovery and repurposing [4]. However, a key challenge noted by researchers is their

narrow therapeutic window, meaning the effective dose and the toxic dose are close together. This

underscores the importance of further research to understand the relationship between their anticancer

efficacy and potential cardiotoxicity for successful clinical translation [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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